Cas no 771582-60-6 (3-chloro-2-methylpropan-1-amine)

• Product Name: 3-chloro-2-methylpropan-1-amine
• CAS No: 771582-60-6
• MF: C₄H₁₀ClN
• MW: 107.581900119781
• MDL: MFCD06213082
• CID: 5618431
• PubChem ID: 19773517
• Update Time: 2023-11-27

3-chloro-2-methylpropan-1-amine Chemical and Physical Properties

Names and Identifiers

• DTXSID401303205
• AKOS006293061
• 771582-60-6
• 3-CHLORO-2-METHYLPROPAN-1-AMINE
• EN300-2966778
• 3-Chloro-2-methyl-1-propanamine
• SCHEMBL9559090
• 3-CHLORO-2-METHYLPROPAN-1-AMINE(WXG02974)
• 1-Propanamine, 3-chloro-2-methyl-
• 3-chloro-2-methylpropan-1-amine

• MDL： MFCD06213082
• Inchi： 1S/C4H10ClN/c1-4(2-5)3-6/h4H,2-3,6H2,1H3
• InChI Key： IHYMTVGUOZKLFK-UHFFFAOYSA-N
• SMILES： C(N)C(C)CCl

Computed Properties

• Exact Mass: 107.0501770g/mol
• Monoisotopic Mass: 107.0501770g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 6
• Rotatable Bond Count: 2
• Complexity: 30.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Density: 0.977±0.06 g/cm3(Predicted)
• Boiling Point: 139.1±23.0 °C(Predicted)
• pka: 9.26±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organochlorides Organochlorides
• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organochlorides